Cas no 1795413-90-9 (2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide
• CAS No: 1795413-90-9
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 5405332
• Update Time: 2025-06-08

2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide

• Inchi： 1S/C24H27NO3/c1-2-28-22-13-12-20-10-6-7-11-21(20)23(22)24(27)25-16-14-19(15-17-26)18-8-4-3-5-9-18/h3-13,19,26H,2,14-17H2,1H3,(H,25,27)
• InChI Key： RFCKFAQOBNYFNT-UHFFFAOYSA-N
• SMILES： C1(C(NCCC(C2=CC=CC=C2)CCO)=O)=C2C(C=CC=C2)=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide

Professional Introduction to Compound with CAS No. 1795413-90-9 and Product Name: 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide

The compound with the CAS number 1795413-90-9 and the product name 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including an ethoxy group, a hydroxyl group, and a phenyl ring, which contribute to its diverse chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit therapeutic efficacy while maintaining a favorable pharmacokinetic profile. The 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide molecule has been extensively studied for its potential role in addressing various pharmacological targets. Its naphthalene core provides a stable scaffold for further derivatization, while the presence of hydrophobic and hydrophilic regions enhances its solubility and bioavailability.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly selective manner. The 5-hydroxy-3-phenylpentyl side chain, in particular, has been identified as a critical moiety that influences the compound's binding affinity and metabolic stability. This feature makes it an attractive candidate for further optimization in drug discovery programs. Researchers have leveraged computational modeling and high-throughput screening techniques to explore the binding interactions of this compound with various enzymes and receptors.

Recent studies have highlighted the potential of 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide in modulating inflammatory pathways. The hydroxyl group within the molecule has been shown to play a crucial role in its anti-inflammatory activity by interacting with signaling molecules such as COX-2 and NF-κB. These interactions have been validated through both in vitro assays and preclinical studies, demonstrating the compound's ability to reduce pro-inflammatory cytokine production.

The ethoxy group at the 2-position of the naphthalene ring contributes to the compound's lipophilicity, which is essential for efficient membrane penetration and target engagement. This balance between lipophilicity and hydrophilicity is critical for achieving optimal pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The structural design of 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide aligns well with these principles, making it a promising candidate for further development.

Advances in synthetic chemistry have enabled the efficient preparation of analogs of this compound, allowing researchers to fine-tune its pharmacological properties. Techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the production process while maintaining high purity standards. These advancements have facilitated rapid screening of novel derivatives and identification of lead compounds with enhanced therapeutic potential.

The naphthalene core of 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide has also been explored for its potential in photodynamic therapy (PDT). Naphthalene derivatives are known for their ability to generate reactive oxygen species upon exposure to light, which can selectively target cancer cells. By incorporating functional groups that enhance photosensitization properties, researchers aim to develop more effective PDT agents that minimize side effects associated with traditional treatments.

In conclusion, 2-ethoxy-N-(5-hydroxy-3-phenylpentyl)naphthalene-1-carboxamide represents a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in addressing unmet medical needs.